Cas no 111281-12-0 (Diphenyl4-phenylthio)phenylsulphonium Triflate)

• Product Name: Diphenyl4-phenylthio)phenylsulphonium Triflate
• CAS No: 111281-12-0
• MF: C₂₅H₁₉F₃O₃S₃
• MW: 520.606773614883
• MDL: MFCD02683569
• CID: 129197
• PubChem ID: 24874595
• Update Time: 2025-04-18

Diphenyl4-phenylthio)phenylsulphonium Triflate Chemical and Physical Properties

Names and Identifiers

• (4-PHENYLTHIOPHENYL)DIPHENYLSULFONIUM TRIFLATE
• (4-PHENYLTHIOPHENYL)DIPHENYLSULFONIUM TRIFLUOROMETHANESULFONATE
• Diphenyl[4-(phenylthio)phenyl]sulphonium triflate
• (4-PHENYLTHIOPHENYL)DIPHENYLSULFONIUM TR
• diphenyl-(4-phenylthiophen-2-yl)sulfanium,trifluoromethanesulfonate
• diphenyl-4-phenylthiophenylsulfonium trifluoromethanesulfonate
• DIPHENYL(4-THIOPHENYLPHENYL)SULFONIUM TRIFLATE
• 111281-12-0
• WEYUQUMMYNRIPP-UHFFFAOYSA-N
• J-002551
• Diphenyl(4-(phenylthio)phenyl)sulfoniumtrifluoromethanesulfonate
• SCHEMBL51462
• Diphenyl(4-(phenylthio)phenyl)sulfonium trifluoromethanesulfonate
• MFCD02683569
• WEYUQUMMYNRIPP-UHFFFAOYSA-M
• DS-018592
• Diphenyl4-phenylthio)phenylsulphonium Triflate

• MDL： MFCD02683569
• Inchi： 1S/C24H19S2.CHF3O3S/c1-4-10-20(11-5-1)25-21-16-18-24(19-17-21)26(22-12-6-2-7-13-22)23-14-8-3-9-15-23;2-1(3,4)8(5,6)7/h1-19H;(H,5,6,7)/q+1;/p-1
• InChI Key： WEYUQUMMYNRIPP-UHFFFAOYSA-M
• SMILES： [S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)SC1C=CC=CC=1.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 520.04500
• Monoisotopic Mass: 520.04484247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: solid
• Melting Point: 81-85 °C (lit.)
• PSA: 116.18000
• LogP: 8.06540
• Solubility: Not determined

Diphenyl4-phenylthio)phenylsulphonium Triflate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers